Cas no 123314-20-5 (4,6,11-Hexadecatrien-1-ol, (E,E,Z)-)

• Product Name: 4,6,11-Hexadecatrien-1-ol, (E,E,Z)-
• CAS No: 123314-20-5
• MF: C₁₆H₂₈O
• MW: 236.392925262451
• CID: 1215094
• PubChem ID: 71340124
• Update Time: 2025-04-20

4,6,11-Hexadecatrien-1-ol, (E,E,Z)- Chemical and Physical Properties

Names and Identifiers

• 4,6,11-Hexadecatrien-1-ol, (E,E,Z)-
• hexadeca-4,6,11-trien-1-ol
• 123314-20-5
• DTXSID70767390

• Inchi： 1S/C16H28O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17/h5-6,10-13,17H,2-4,7-9,14-16H2,1H3/b6-5+,11-10+,13-12+
• InChI Key： FVWUQNJBUJLAGK-ONVRLIGQSA-N
• SMILES： CCCC/C=C/CCC/C=C/C=C/CCCO

Computed Properties

• Exact Mass: 236.21414
• Monoisotopic Mass: 236.214015512g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 11
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 3
• XLogP3: 5.2
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty alcohols
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols Long-chain fatty alcohols